Cas no 7250-75-1 (5,5-dicyclopropylimidazolidine-2,4-dione)

• Product Name: 5,5-dicyclopropylimidazolidine-2,4-dione
• CAS No: 7250-75-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD00039677
• CID: 977240
• PubChem ID: 232553
• Update Time: 2025-08-04

5,5-dicyclopropylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5,5-Dicyclopropylhydantoin
• 5,5-dicyclopropylimidazolidine-2,4-dione
• 5,5-dicyclopropyl-imidazolidine-2,4-dione
• 5.5-Dicyclopropyl-hydantoin
• AC1L5O50
• AC1Q6G59
• AC1Q6GHA
• CTK5D6288
• NSC30165
• AKOS002435883
• 7250-75-1
• SCHEMBL14359375
• NSC-30165
• EN300-64140
• CS-0253384
• MFCD00039677
• Z240132126
• DTXSID90283163
• G37663

• MDL： MFCD00039677
• Inchi： 1S/C9H12N2O2/c12-7-9(5-1-2-5,6-3-4-6)11-8(13)10-7/h5-6H,1-4H2,(H2,10,11,12,13)
• InChI Key： ACISZUHKKBVJSM-UHFFFAOYSA-N
• SMILES： O=C1C(C2CC2)(C2CC2)NC(N1)=O

Computed Properties

• Exact Mass: 180.08996
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2
• LogP: 1.04220

Additional information on 5,5-dicyclopropylimidazolidine-2,4-dione

Introduction to 5,5-Dicyclopropylimidazolidine-2,4-dione (CAS No. 7250-75-1)

5,5-Dicyclopropylimidazolidine-2,4-dione is a significant compound in the field of organic chemistry and pharmaceutical research, characterized by its unique structural and chemical properties. This heterocyclic compound, identified by the CAS number 7250-75-1, has garnered attention due to its potential applications in the synthesis of various pharmacologically active molecules. The presence of two cyclopropyl groups and an imidazolidine ring system imparts distinct reactivity and stability, making it a valuable intermediate in drug development.

The compound's structure consists of a central imidazolidine core, which is a five-membered ring containing two nitrogen atoms. This core is further functionalized with two cyclopropyl groups at the 5-position, enhancing its molecular complexity and reactivity. The dione functionality at the 2 and 4 positions introduces electrophilic centers, facilitating various chemical transformations that are crucial for medicinal chemistry applications.

In recent years, 5,5-Dicyclopropylimidazolidine-2,4-dione has been extensively studied for its role in the synthesis of bioactive molecules. Its structural framework is particularly useful in the development of novel heterocyclic compounds, which are known for their broad spectrum of biological activities. Researchers have leveraged its reactivity to design and synthesize derivatives with potential therapeutic effects, including anti-inflammatory, anticancer, and antimicrobial properties.

One of the most compelling aspects of 5,5-Dicyclopropylimidazolidine-2,4-dione is its versatility in chemical modifications. The cyclopropyl groups can undergo various reactions such as ring-opening reactions with nucleophiles, leading to the formation of new functionalized structures. Additionally, the dione groups can be reduced or oxidized to introduce different levels of polarity and reactivity into the molecule. These features make it an attractive scaffold for designing molecules with tailored properties.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for drug candidates. For instance, studies have demonstrated its utility in the synthesis of imidazolidine-based drugs that exhibit significant biological activity. These findings have spurred further research into optimizing synthetic routes and exploring new derivatives that could enhance therapeutic efficacy.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the reactivity and stability of 5,5-Dicyclopropylimidazolidine-2,4-dione. Molecular modeling studies have provided insights into how different substituents can influence its electronic properties and interactions with biological targets. This information is crucial for rational drug design and for predicting the behavior of new derivatives.

The compound's role in medicinal chemistry extends beyond simple intermediates. It has been incorporated into more complex synthetic strategies that involve multi-step reactions and cross-coupling techniques. These methodologies have enabled the creation of intricate molecular architectures that are essential for developing next-generation pharmaceuticals.

The environmental impact of synthesizing and using 5,5-Dicyclopropylimidazolidine-2,4-dione is also a consideration in modern research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Such approaches align with broader sustainability goals in the chemical industry and contribute to more environmentally friendly drug development processes.

In conclusion, 5,5-Dicyclopropylimidazolidine-2,4-dione (CAS No. 7250-75-1) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing bioactive molecules with potential therapeutic benefits. As research continues to uncover new possibilities for this compound, it is likely to remain a cornerstone in the development of innovative drugs and treatments.